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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of ChloraPrep™ (2% w/v

chlorhexidine gluconate and 70% v/v isopropyl alcohol) as a skin antiseptic for sterile surgical

procedures in various animal models. Adherence to aseptic technique is crucial for minimizing

the risk of surgical site infections (SSIs) and ensuring the welfare of research animals.

Introduction
Surgical site preparation is a critical step in preventing post-operative infections. ChloraPrep is

a broad-spectrum antiseptic that combines the rapid antimicrobial action of isopropyl alcohol

with the persistent and residual activity of chlorhexidine gluconate.[1] The alcohol provides a

quick kill of transient and resident microorganisms on the skin, while the chlorhexidine binds to

the stratum corneum, providing antimicrobial activity for an extended period.[1] Studies have

shown that the combination of chlorhexidine and alcohol is highly effective in reducing the

bacterial bioburden on the skin prior to surgery.[1][2]
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ChloraPrep™ single-use applicators (select appropriate size for the surgical site)[3]

Electric clippers with a #40 blade

Sterile gauze sponges

Sterile drapes

Ophthalmic ointment

Personal protective equipment (sterile gloves, mask, gown)

Pre-Application Protocol: Animal Preparation
Proper preparation of the animal is essential before the application of ChloraPrep.

3.1 Hair Removal: Hair should be removed from an area large enough to ensure that the

incision will be in the center of the prepared site with a wide margin.[4] Hair removal should be

performed immediately before the application of the antiseptic.[4]

Use electric clippers with a #40 blade.

Clip against the direction of hair growth for a close finish.

Take care to avoid causing skin abrasions or "clipper rash," as this can increase the risk of

infection.

After clipping, remove all loose hair from the surgical site and surrounding area using a

vacuum or sterile gauze.

3.2 Eye Protection: Immediately after anesthetic induction, apply a sterile ophthalmic ointment

to the animal's eyes to prevent corneal desiccation during the procedure.[4]

Application Protocol: Species-Specific
Considerations
The general application principle is to start at the incision site and move outward in a

concentric or back-and-forth motion, without returning to the center with a contaminated
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applicator.

4.1 Rodents (Mice and Rats): Due to their small size and susceptibility to hypothermia, care

must be taken to avoid excessively wetting the animal.[4][5]

Animal Positioning: Place the anesthetized rodent on a clean, insulated surface.

Applicator Choice: A small cotton-tipped applicator or a small ChloraPrep applicator is

recommended.[4]

Application Technique:

Activate the ChloraPrep applicator according to the manufacturer's instructions.[3]

Gently press the applicator to the skin at the center of the surgical site.

Apply the solution in a "bullseye" pattern, starting at the center and circling outward.[4]

Alternatively, use gentle back-and-forth strokes.

Repeat this for a total of three alternating passes with a fresh applicator or a new sterile

gauze soaked in the solution.[5]

Drying Time: Allow the solution to air dry completely. This typically takes a minimum of 3

minutes on hairless skin.[6] Do not blot or wipe the solution away.[3]

Draping: Once the site is dry, place a sterile drape over the animal to create a sterile field.[4]

4.2 Canines and Larger Animal Models:

Initial Scrub: For larger animals, an initial scrub to remove gross dirt and debris may be

performed. Use a chlorhexidine scrub solution and sterile gauze, working from the center of

the site outwards.[7]

ChloraPrep Application:

Activate the appropriate-sized ChloraPrep applicator.[3]
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Apply the solution using back-and-forth strokes, starting at the proposed incision site and

moving to the periphery.[6]

For dry sites (e.g., abdomen), apply for approximately 30 seconds.[3][6]

For moist sites (e.g., inguinal area), apply for up to 2 minutes.[6]

Drying Time: Allow the area to air dry completely. This can take at least 3 minutes for hairless

skin and up to an hour in hairy areas.[6] The solution will change from a sheen to a matte

appearance as it dries.[3]

Draping: After the solution is completely dry, apply sterile drapes around the surgical site.

Post-Application and Surgical Procedure
Once the ChloraPrep has dried, do not touch the prepared area with non-sterile materials.

Proceed with the sterile surgical procedure, ensuring that all instruments and materials that

come into contact with the surgical site are sterile.

Quantitative Data Summary
The following tables summarize the efficacy of ChloraPrep in reducing bacterial load and

surgical site infections (SSIs) compared to other antiseptics.

Table 1: Efficacy of ChloraPrep in Bacterial Load Reduction
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Animal Model Comparison Outcome Reference

In vivo (general)

2% CHG in 70% IPA

(ChloraPrep) vs. 2%

CHG solution

ChloraPrep resulted in

a greater reduction of

bacteria.

[2]

Canine
2% CHG in 70%

alcohol

Bacterial counts

decreased by over

99% immediately after

a 3-minute contact

time, with complete

absence of growth

after 60 minutes.

[8]

In vitro (biofilm)

2% CHG in 70% IPA

(ChloraPrep) vs. 2%

CHG solution

ChloraPrep showed a

greater reduction of

bacteria, especially in

the presence of 10%

human serum.

[2]

Table 2: Comparison of Surgical Site Infection (SSI) Rates: Chlorhexidine vs. Povidone-Iodine
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Study Type
Compariso
n

SSI Rate
with
Chlorhexidi
ne

SSI Rate
with
Povidone-
Iodine

Finding Reference

Meta-analysis

Chlorhexidine

vs. Povidone-

Iodine

6.0% 6.6%

Chlorhexidine

was

significantly

more

effective in

preventing

SSIs.

[9]

Meta-analysis

Chlorhexidine

vs. Povidone-

Iodine

Lower

incidence

Higher

incidence

Chlorhexidine

exhibited

statistically

lower rates of

overall,

superficial,

and deep

SSIs.

[10]

Meta-analysis

(Clean

Surgery)

Chlorhexidine

vs. Povidone-

Iodine

- -

Alcoholic

CHG 4%-5%

was ranked

as the most

effective

antiseptic.

[11]

Meta-analysis

(Veterinary)

Chlorhexidine

-based vs.

Povidone-

Iodine-based

protocols

No significant

difference

No significant

difference

Protocols

appear to be

comparable

in preventing

postoperative

SSI.

[12]

Potential Adverse Effects and Contraindications
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While generally safe and effective, there are potential adverse effects and contraindications to

consider.

Skin Irritation: Local skin reactions such as erythema, inflammation, itching, and dry or flaky

skin can occur, especially with repeated use.[13] In canines, povidone-iodine has been

shown to have a higher incidence of acute contact dermatitis compared to chlorhexidine

preparations.[14]

Ocular and Otic Toxicity: Do not use ChloraPrep in or around the eyes or ears.[13] Contact

with the eyes can cause serious and permanent injury.[15]

Mucous Membranes: Avoid contact with mucous membranes as it can cause irritation.[13]

Open Wounds: Do not use on open skin wounds or broken skin.[13]

Neural Tissue: ChloraPrep should not come into contact with the brain, meninges, or spinal

cord.[13]

Hypersensitivity: Do not use in animals with a known allergy to chlorhexidine gluconate or

isopropyl alcohol.[16] Allergic reactions can range from skin rashes to, in rare cases,

anaphylaxis.[16][17]

Neonates: Use with care in neonatal animals, as they may be more susceptible to chemical

skin burns.[13]

Flammability: The solution is flammable. Allow the solution to dry completely before using

any ignition sources, such as electrocautery or lasers.[13]

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.medicines.org.uk/emc/files/pil.6670.pdf
https://vetnurse.com.au/2018/03/07/surgical-skin-preparation/
https://www.benchchem.com/product/b12795274/docs?utm_src=pdf-body#protocol-for-using-chloraprep-in-sterile-surgical-procedures-on-animal-models
https://www.medicines.org.uk/emc/files/pil.6670.pdf
https://www.drugs.com/sfx/chloraprep-one-step-side-effects.html
https://www.medicines.org.uk/emc/files/pil.6670.pdf
https://www.medicines.org.uk/emc/files/pil.6670.pdf
https://www.benchchem.com/product/b12795274/docs?utm_src=pdf-body#protocol-for-using-chloraprep-in-sterile-surgical-procedures-on-animal-models
https://www.medicines.org.uk/emc/files/pil.6670.pdf
https://vcahospitals.com/know-your-pet/chlorhexidine-topical
https://vcahospitals.com/know-your-pet/chlorhexidine-topical
https://www.accessdata.fda.gov/scripts/cdrh/cfdocs/cfmaude/detail.cfm?mdrfoi__id=10882333&pc=LRJ
https://www.medicines.org.uk/emc/files/pil.6670.pdf
https://www.medicines.org.uk/emc/files/pil.6670.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12795274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Application

ChloraPrep Application

Surgical Procedure

Anesthetize Animal

Apply Ophthalmic Ointment

Hair Removal (Clipping)

Remove Loose Hair

Activate ChloraPrep Applicator

Apply to Surgical Site
(Center to Periphery)

Allow to Air Dry Completely
(Do Not Wipe)

Apply Sterile Drapes

Perform Surgical Incision

Conduct Surgical Procedure

Close Incision

Click to download full resolution via product page

Caption: Workflow for sterile skin preparation using ChloraPrep in animal models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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